Cas no 1305712-30-4 ((1R,6S,7S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane)
(1R,6S,7S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane Chemical and Physical Properties
Names and Identifiers
-
- (1R,6S,7S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane
- 2-Oxa-5-azabicyclo[4.1.0]heptane, 7-(trifluoromethyl)-, (1R,6S,7S)-rel-
-
- Inchi: 1S/C6H8F3NO/c7-6(8,9)3-4-5(3)11-2-1-10-4/h3-5,10H,1-2H2/t3-,4-,5+/m0/s1
- InChI Key: XZVIYSKMCODTKK-VAYJURFESA-N
- SMILES: FC([C@@H]1[C@@H]2[C@H]1NCCO2)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 170
- XLogP3: 0.7
- Topological Polar Surface Area: 21.3
(1R,6S,7S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN12440-100MG |
(1R,6S,7S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane |
1305712-30-4 | 95% | 100MG |
¥ 3,055.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN12440-250MG |
(1R,6S,7S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane |
1305712-30-4 | 95% | 250MG |
¥ 4,884.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN12440-500MG |
(1R,6S,7S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane |
1305712-30-4 | 95% | 500MG |
¥ 8,137.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN12440-1G |
(1R,6S,7S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane |
1305712-30-4 | 95% | 1g |
¥ 12,203.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN12440-5G |
(1R,6S,7S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane |
1305712-30-4 | 95% | 5g |
¥ 36,610.00 | 2023-04-04 | |
| Enamine | EN300-7440058-0.05g |
rac-(1R,6S,7S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane |
1305712-30-4 | 95% | 0.05g |
$2545.0 | 2024-05-23 | |
| Enamine | EN300-7440058-0.1g |
rac-(1R,6S,7S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane |
1305712-30-4 | 95% | 0.1g |
$2668.0 | 2024-05-23 | |
| Enamine | EN300-7440058-0.25g |
rac-(1R,6S,7S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane |
1305712-30-4 | 95% | 0.25g |
$2789.0 | 2024-05-23 | |
| Enamine | EN300-7440058-0.5g |
rac-(1R,6S,7S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane |
1305712-30-4 | 95% | 0.5g |
$2910.0 | 2024-05-23 | |
| Enamine | EN300-7440058-1.0g |
rac-(1R,6S,7S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane |
1305712-30-4 | 95% | 1.0g |
$3031.0 | 2024-05-23 |
(1R,6S,7S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on (1R,6S,7S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane
Exploring (1R,6S,7S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane: A Versatile Bicyclic Compound with Unique Properties
The compound (1R,6S,7S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane (CAS No. 1305712-30-4) is a fascinating bicyclic structure that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a trifluoromethyl group, an oxa (oxygen-containing) bridge, and an aza (nitrogen-containing) component within its bicyclo[4.1.0]heptane framework. Such structural characteristics make it particularly interesting for drug discovery and material science applications.
One of the most striking features of (1R,6S,7S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane is its stereochemistry. The specific (1R,6S,7S) configuration plays a crucial role in determining its biological activity and interaction with various molecular targets. Researchers are particularly interested in how the trifluoromethyl group at the 7-position influences the compound's lipophilicity and metabolic stability, factors that are critical in medicinal chemistry.
The bicyclo[4.1.0]heptane core structure of this compound represents a constrained system that can impart significant rigidity to molecular architectures. This property is highly valuable in drug design, where conformational restriction often leads to improved target selectivity and reduced off-target effects. The presence of both oxygen and nitrogen heteroatoms in the ring system (designated as 2-oxa-5-aza) creates multiple sites for hydrogen bonding and other molecular interactions, enhancing its potential as a pharmacophore.
Recent studies have explored the synthetic applications of (1R,6S,7S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane as a building block for more complex molecules. Its CAS 1305712-30-4 identifier has appeared in numerous patent applications, particularly in the development of novel therapeutic agents. The compound's unique three-dimensional structure makes it an attractive scaffold for addressing challenging biological targets, including protein-protein interactions that are difficult to modulate with conventional flat aromatic systems.
The trifluoromethyl group in this molecule deserves special attention due to its significant impact on the compound's physicochemical properties. Fluorine substitution is a well-established strategy in medicinal chemistry to improve metabolic stability, membrane permeability, and binding affinity. In (1R,6S,7S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane, this modification likely enhances the molecule's overall drug-like characteristics while maintaining synthetic accessibility.
From a synthetic chemistry perspective, the preparation of (1R,6S,7S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane presents interesting challenges and opportunities. The stereoselective construction of the bicyclic system requires careful consideration of reaction conditions and protecting group strategies. Recent advances in asymmetric synthesis and catalysis have made this compound more accessible to researchers, enabling broader exploration of its potential applications.
In the context of current research trends, (1R,6S,7S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane aligns well with the growing interest in three-dimensional molecular architectures for drug discovery. The pharmaceutical industry is actively moving away from flat aromatic systems toward more complex, sp3-rich structures that offer better selectivity and physicochemical properties. This compound, with its bicyclic framework and multiple heteroatoms, represents an excellent example of this trend.
The potential applications of CAS 1305712-30-4 extend beyond pharmaceuticals. Its unique structural features may find use in materials science, particularly in the development of specialty polymers or as a chiral auxiliary in asymmetric synthesis. The 2-oxa-5-aza motif could impart interesting electronic properties to materials, while the trifluoromethyl group might influence surface characteristics and solubility.
Quality control and characterization of (1R,6S,7S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane require sophisticated analytical techniques. Chiral HPLC methods are essential for verifying the stereochemical purity of the material, while NMR spectroscopy (particularly 19F NMR) provides valuable information about the trifluoromethyl environment. Mass spectrometry and X-ray crystallography are often employed to confirm the molecular structure and purity of this compound.
As research into bicyclic compounds continues to expand, (1R,6S,7S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane stands out as a particularly interesting case study. Its combination of structural features addresses several current challenges in molecular design, including the need for three-dimensionality, metabolic stability, and synthetic tractability. The compound's CAS 1305712-30-4 designation serves as an important reference point for researchers investigating this chemical space.
The future of (1R,6S,7S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane research appears promising, with potential applications emerging in multiple fields. As synthetic methods improve and our understanding of structure-activity relationships deepens, this compound may serve as the foundation for new classes of bioactive molecules or functional materials. Its unique combination of a constrained bicyclic system, heteroatoms, and fluorine substitution creates numerous opportunities for innovation in chemical research and development.
1305712-30-4 ((1R,6S,7S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane) Related Products
- 2171641-98-6(5-(3,3,3-trifluoropropyl)-1,8-dioxa-4-azaspiro5.5undecane)
- 2138108-58-2(3-{[1-(Methoxymethyl)cyclopropyl](methyl)amino}-4-(trifluoromethyl)cyclohexan-1-ol)
- 2172606-11-8(5-ethyl-8-(trifluoromethyl)-1-oxa-4-azaspiro5.5undecane)
- 1235528-17-2(7-(trifluoromethyl)-2-oxa-5-azabicyclo4.1.0heptane)
- 1822443-97-9(2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7-(trifluoromethyl)-)
- 1235439-60-7(7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane;hydrochloride)
- 1290672-18-2((1S,4S,6R)-7-(Trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid)
- 1290672-17-1((1R,4S,6S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo4.1.0heptane-4-carboxylic acid)
- 2171720-26-4(1,1-dimethyl-10-(3,3,3-trifluoropropyl)-2,6-dioxa-9-azaspiro4.5decane)
- 2172089-91-5(2,2-Dimethyl-3-(3,3,3-trifluoropropyl)morpholine)